5-((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H21ClN4O4/c1-15-20(27-24(34-15)17-5-4-6-18(26)11-17)14-29-9-10-30-21(25(29)31)13-19(28-30)16-7-8-22(32-2)23(12-16)33-3/h4-13H,14H2,1-3H3
• InChI Key: WOIKUMXVEDCGGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=CC=C2)Cl)CN3C=CN4C(=CC(=N4)C5=CC(=C(C=C5)OC)OC)C3=O
• Molecular Formula: C25H21ClN4O4
• Molecular Weight: 476.9 g/mol

Description

5-((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H21ClN4O4 and its molecular weight is 476.92. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Synthesis

• Synthesis and Characterization : Compounds with complex structures including pyrazole, oxazole, and benzoxazole rings have been synthesized and structurally characterized. These processes often involve crystallization and structural determination by single crystal diffraction, showcasing the compound's planarity and conformation which are crucial for understanding their reactivity and interaction with biological targets (Kariuki et al., 2021).

Biological Activities

• Antimicrobial and Anticancer Agents : Novel derivatives incorporating pyrazole and oxazolyl moieties have been explored for their potential as antimicrobial and anticancer agents. Their synthesis and characterization involve various spectroanalytical techniques, and these compounds often undergo in vitro evaluation to assess their efficacy against specific cancer cell lines or microbial strains, hinting at the broad potential of such compounds in therapeutic applications (Hafez et al., 2016).

Material Science and Other Applications

• Electrochemical and Photochemical Synthesis : The electroreduction and irradiation methods have been employed to synthesize pyrazolo[1,5-f]phenanthridine derivatives from substituted pyrazoles, which may be relevant for the development of new materials or chemical intermediates with unique electronic properties (Begley et al., 1974).